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Compound of Interest |

[4-(4-
Compound Name: Phosphonophenyl)phenyl]phospho

nic acid

Cat. No.: B083617

Technical Data for [4-(4-
phosphonophenyl)phenyl]phosphonic Acid

Biphenyl-4,4'-diphosphonic acid, scientifically known as [4-(4-
phosphonophenyl)phenyl]phosphonic acid, is an organophosphorus compound with the
chemical formula C12H1206P2.[1][2] This compound is characterized by a biphenyl core
structure to which two phosphonic acid groups are attached, one to each of the phenyl rings at
the para position.

The molecular weight of [4-(4-phosphonophenyl)phenyl]phosphonic acid is approximately
314.17 g/mol .[1][3][4] Minor variations in this value, such as 314.16 g/mol , may be noted
depending on the source and the precision of the atomic weights used in the calculation.[5][6]

Below is a summary of the key chemical identifiers and properties for this compound.
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Identifier Value

Chemical Name [4-(4-phosphonophenyl)phenyl]phosphonic acid
Synonym [1,1'-Biphenyl]-4,4'-diylbis(phosphonic acid)
CAS Number 13817-79-3

Molecular Formula C12H1206P2[1][2][5]

Molecular Weight 314.17 g/mol [1][3][7]

Due to the presence of the phosphonic acid functional groups, this molecule exhibits acidic
properties and can engage in various chemical reactions, including acid-base reactions,
esterification, and coordination with metal ions.[1] Its rigid structure and dual phosphonate
groups make it a valuable linker in the formation of metal-organic frameworks (MOFs).[1]

For researchers and drug development professionals, the purity of this compound is critical. It
is commercially available at purities of around 97%.[5] For experimental use, it is typically
stored at room temperature in a desiccated environment.[5][6]

For visualization of the molecular structure, which underpins its chemical properties and
applications, please refer to the following diagram.

Caption: Molecular structure of [4-(4-phosphonophenyl)phenyl]phosphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of [4-(4-
phosphonophenyl)phenyl]phosphonic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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phosphonophenyl-phenyl-phosphonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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